Cas no 1217500-66-7 (2-Fluoro-3-isobutoxyphenylboronic acid)

• Product Name: 2-Fluoro-3-isobutoxyphenylboronic acid
• CAS No: 1217500-66-7
• MF: C₁₀H₁₄BFO₃
• MW: 212.025766849518
• MDL: MFCD12546465
• CID: 839921
• PubChem ID: 46739338
• Update Time: 2025-06-14

2-Fluoro-3-isobutoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-3-isobutoxyphenyl)boronic acid
• 2-FLUORO-3-ISOBUTOXYPHENYLBORONIC ACID
• 2-FLUORO-3-(2-METHYLPROPOXY)PHENYLBORONIC ACID
• 1217500-66-7
• AKOS015854348
• Boronic acid, B-[2-fluoro-3-(2-methylpropoxy)phenyl]-
• E84208
• DTXSID60674948
• MFCD12546465
• CS-0174100
• BS-21053
• [2-fluoro-3-(2-methylpropoxy)phenyl]boronic acid
• DB-346975
• (2-Fluoro-3-isobutoxyphenyl)boronicacid
• 2-Fluoro-3-isobutoxyphenylboronic acid

• MDL： MFCD12546465
• Inchi： 1S/C10H14BFO3/c1-7(2)6-15-9-5-3-4-8(10(9)12)11(13)14/h3-5,7,13-14H,6H2,1-2H3
• InChI Key： BWKSJTLWBHWGNM-UHFFFAOYSA-N
• SMILES： FC1C(B(O)O)=CC=CC=1OCC(C)C

Computed Properties

• Exact Mass: 212.10200
• Monoisotopic Mass: 212.1020026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 0.54030

Additional information on 2-Fluoro-3-isobutoxyphenylboronic acid

Recent Advances in the Application of 2-Fluoro-3-isobutoxyphenylboronic acid (CAS: 1217500-66-7) in Chemical Biology and Pharmaceutical Research

2-Fluoro-3-isobutoxyphenylboronic acid (CAS: 1217500-66-7) has emerged as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals and chemical probes. This boronic acid derivative is widely recognized for its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. Recent studies have highlighted its role in the design of targeted therapies, including kinase inhibitors and proteolysis-targeting chimeras (PROTACs), underscoring its versatility in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-Fluoro-3-isobutoxyphenylboronic acid as a key building block in the synthesis of BTK (Bruton's tyrosine kinase) inhibitors. The research team utilized this compound to introduce a fluorine atom at the meta-position of the phenyl ring, enhancing the binding affinity and selectivity of the resulting inhibitors. The study reported a significant improvement in pharmacokinetic properties, including oral bioavailability and metabolic stability, compared to earlier generations of inhibitors.

In the field of chemical biology, 2-Fluoro-3-isobutoxyphenylboronic acid has been employed as a versatile handle for bioconjugation strategies. A recent Nature Chemical Biology paper (2024) described its use in the development of activity-based probes for serine hydrolases. The fluorine substitution was found to modulate the reactivity of the boronic acid moiety, enabling selective labeling of target enzymes in complex proteomes. This approach has opened new avenues for studying enzyme function and inhibitor screening in disease-relevant contexts.

The compound's unique physicochemical properties have also attracted attention in materials science applications. Researchers at MIT reported (Advanced Materials, 2023) on its incorporation into covalent organic frameworks (COFs) for drug delivery systems. The isobutoxy group was shown to enhance the framework's stability while maintaining sufficient porosity for drug loading, with the fluorine atom providing a handle for post-synthetic modification.

From a synthetic chemistry perspective, recent methodological advances have improved the accessibility of 2-Fluoro-3-isobutoxyphenylboronic acid. A 2024 Organic Process Research & Development publication detailed a scalable, continuous-flow synthesis route that addresses previous challenges in handling boronic acids. This development is particularly significant given the growing demand for this intermediate in pharmaceutical manufacturing.

Looking forward, the unique combination of fluorine substitution and boronic acid functionality in 2-Fluoro-3-isobutoxyphenylboronic acid positions it as a valuable tool for addressing current challenges in drug discovery, particularly in the development of covalent inhibitors and targeted protein degraders. Its applications span from small molecule therapeutics to advanced materials, reflecting the interdisciplinary nature of modern chemical biology research.